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Compound of Interest

Compound Name: Lactic Acid

An In-depth Technical Guide on Lactic Acid: Molecular Formula, Chemical Structure, and
Analysis

Introduction

Lactic acid (IUPAC name: 2-hydroxypropanoic acid) is a pivotal organic acid with the
molecular formula CsHeOs.[1][2][3] First isolated from sour milk in 1780 by Swedish chemist
Carl Wilhelm Scheele, it is a key intermediate in various biochemical pathways, most notably in
anaerobic respiration.[3][4] Beyond its metabolic role, lactic acid is a versatile chemical
intermediate used in the food, pharmaceutical, and polymer industries.[2][5] Its conjugate base
is known as lactate.[2] This technical guide provides a comprehensive overview of the
molecular and chemical properties of lactic acid, its biological signaling functions, and detailed
experimental protocols for its synthesis, purification, and analysis, tailored for researchers and
professionals in drug development and life sciences.

Molecular Formula and Chemical Structure

Lactic acid is an alpha-hydroxy acid (AHA), characterized by a hydroxyl group attached to the
carbon atom adjacent to the carboxyl group.[2][3][4] This bifunctional nature, containing both a
hydroxyl (-OH) and a carboxyl (-COOH) group, dictates its chemical reactivity, allowing it to
participate in reactions typical of both alcohols and carboxylic acids.[4]

Chirality and Stereoisomers
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The central alpha-carbon of lactic acid is bonded to four different groups (-H, -OH, -CHs, -
COOH), making it a chiral center.[4][6] Consequently, lactic acid exists as a pair of
stereoisomers, or enantiomers, which are non-superimposable mirror images of each other.[6]
These enantiomers are designated as L-(+)-lactic acid ((S)-lactic acid) and D-(-)-lactic acid
((R)-lactic acid).[6][7][8] While both forms are found in nature, the L-isomer is the predominant
form in living organisms, including humans, where it is a product of muscle metabolism.[4][6] A
mixture of equal parts L- and D-lactic acid is known as a racemic mixture, or DL-lactic acid.[7]

Figure 1: Stereoisomers of Lactic Acid

Physicochemical Properties

The physical and chemical properties of lactic acid can vary between its enantiopure forms
and the racemic mixture. The pure enantiomers are white, crystalline solids, whereas the
racemic mixture is typically a colorless to yellowish, odorless, syrupy liquid at room
temperature.[1][3][9] It is miscible with water and ethanol.[4][9]

Quantitative Data Summary

The key physicochemical properties of lactic acid are summarized in the table below.

Property Value References
Molecular Formula CsHeOs3 [1][2][5]
Molar Mass 90.08 g/mol [11[4119]
IUPAC Name 2-hydroxypropanoic acid [1114]
Density ~.1.?1 g/cm3 (DL-lactic acid, O1110]
liquid)
Melting Point 16.8 - 18 °C (DL-lactic acid) [21[31[9]
53 °C (L- or D-lactic acid) [419]
Boiling Point 122 °C at 15 mmHg [2][9]
Acidity (pKa) 3.86 [4][9][11]
Solubility Miscible in water and ethanol [2][4]19]
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Biological Significance and Signaling Pathways

Historically viewed as a metabolic waste product of glycolysis, lactate is now recognized as a
critical energy shuttle and a signaling molecule, or "lactormone,” that mediates intercellular and
inter-organ communication.[12][13] It plays significant roles in regulating metabolism,
inflammation, and cellular adaptation to exercise.[12][13][14]

Lactate-Mediated Signaling via HCAR1/GPR81

Lactate exerts many of its signaling effects by acting as a natural ligand for the G-protein
coupled receptor GPR81, now known as Hydroxycarboxylic Acid Receptor 1 (HCAR1).[13][15]
This receptor is highly expressed in adipocytes and is also found in various other tissues,
including the brain and immune cells.[12][13] Activation of HCARL1 by lactate typically leads to
the inhibition of adenylyl cyclase (AC), which in turn decreases intracellular cyclic adenosine
monophosphate (CAMP) levels and reduces the activity of Protein Kinase A (PKA).[13][14] This
pathway has diverse downstream effects, including the inhibition of lipolysis in fat cells and
modulation of immune responses.[13]
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Figure 2: Lactate Signaling via HCAR1/GPR81 Receptor
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Figure 3: General Workflow for Lactic Acid Production & Purification

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b042761?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042761?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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